Cas no 10388-48-4 (9,19-Cyclolanost-25-ene-3,24-diol,(3b)-)

• Product Name: 9,19-Cyclolanost-25-ene-3,24-diol,(3b)-
• CAS No: 10388-48-4
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 97998
• PubChem ID: 14313590
• Update Time: 2025-11-02

9,19-Cyclolanost-25-ene-3,24-diol,(3b)- Chemical and Physical Properties

Names and Identifiers

• 9,19-Cyclolanost-25-ene-3,24-diol,(3b)-
• Cycloart-25-ene-3β,24-diol
• CYCLOART-25-ENE-3,24-DIOL
• (24RS)-Cycloart-25-ene-3b,24-diol
• 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene, 9,19-cyclolanost-25-ene-3,24-diolderiv.
• 25-Dehydro-3b,24x-dihydroxycycloartane
• 9,19-Cyclo-9b-lanost-25-ene-3b,24-diol (7CI,8CI)
• 9,19-Cycloart-25-ene-3b,24x-diol
• 9,19-Cyclolanost-25-ene-3b,24-diol
• Cycloart-25-ene-3b,24-diol
• [ "9", "19-Cyclolanost-25-ene-3", "24-diol" ]
• 9
• 15-(5-hydroxy-6-methylhept-6-en-2-yl)-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
• 10388-48-4
• Compound NP-019471
• AKOS040738206
• CHEBI:181818
• (1S,3R,6S,8R,11S,12S,15R,16R)-15-[(2R)-5-hydroxy-6-methylhept-6-en-2-yl]-7,7,12,16-tetramethylpentacyclo[9.7.0.0^{1,3.0^{3,8.0^{12,16]octadecan-6-ol
• NCGC00385747-01!
• A,24-diol
• Cycloart-25-ene-3
• FS-10091
• CHEMBL485990
• (1S,3R,6S,8R,11S,12S,15R,16R)-15-[(2R)-5-hydroxy-6-methylhept-6-en-2-yl]-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
• HY-N3658
• AKOS032962155
• CS-0024010
• 9,19-Cyclo-9-lanost-25-ene-3,24-diol
• 9,19-Cyclo-5alpha-lanost-25-ene-3beta,24-diol
• 9,19-Cyclolanost-25-ene-3,24-diol; Cycloart-25-ene-3,24-diol
• DA-59517
• (3beta,9beta)-9,19-Cyclolanost-25-ene-3,24-diol

• Inchi： 1S/C30H50O2/c1-19(2)22(31)9-8-20(3)21-12-14-28(7)24-11-10-23-26(4,5)25(32)13-15-29(23)18-30(24,29)17-16-27(21,28)6/h20-25,31-32H,1,8-18H2,2-7H3/t20-,21-,22?,23+,24+,25+,27-,28+,29-,30+/m1/s1
• InChI Key： MHGLNDDJLDJDBG-GSYFYXRESA-N
• SMILES： O[C@H]1CC[C@@]23[C@H](C1(C)C)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)CCC(C(=C)C)O)[C@@]4(C)CC[C@@]21C3

Computed Properties

• Exact Mass: 442.381
• Monoisotopic Mass: 442.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 9.936

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 537.7±23.0 °C at 760 mmHg
• Flash Point: 218.9±17.2 °C
• PSA: 40.46000
• LogP: 7.13970
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

9,19-Cyclolanost-25-ene-3,24-diol,(3b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives

Additional information on 9,19-Cyclolanost-25-ene-3,24-diol,(3b)-

Comprehensive Overview of 9,19-Cyclolanost-25-ene-3,24-diol,(3b)- (CAS No. 10388-48-4)

9,19-Cyclolanost-25-ene-3,24-diol,(3b)- (CAS No. 10388-48-4) is a naturally occurring cyclolanostane-type triterpenoid that has garnered significant attention in pharmaceutical and nutraceutical research. This compound, characterized by its unique steroidal backbone and hydroxyl groups at positions 3 and 24, exhibits intriguing biological activities. Researchers are particularly interested in its potential applications in anti-inflammatory, anti-cancer, and metabolic regulation studies, aligning with current trends in natural product drug discovery.

The structural uniqueness of 9,19-Cyclolanost-25-ene-3,24-diol,(3b)- lies in its cyclopropane ring fused to the steroidal core, a feature that distinguishes it from conventional triterpenoids. This structural motif is increasingly recognized for its role in enhancing bioavailability and target specificity, making it a valuable scaffold for medicinal chemistry applications. Recent studies have explored its interaction with nuclear receptors and enzyme systems, addressing common search queries about "natural compounds for hormone regulation" and "plant-derived therapeutic agents."

In the context of current health and wellness trends, 9,19-Cyclolanost-25-ene-3,24-diol,(3b)- has been investigated for its potential in metabolic syndrome management. Its dual hydroxyl groups suggest possible activity in glucose metabolism and lipid homeostasis, topics frequently searched in connection with diabetes research and weight management solutions. The compound's presence in certain medicinal plants has also sparked interest in ethnopharmacology circles, particularly regarding traditional remedies for chronic inflammation.

The synthetic accessibility of 9,19-Cyclolanost-25-ene-3,24-diol,(3b)- has become a focus area for organic chemists, as evidenced by numerous publications on its stereoselective synthesis. This addresses the growing demand for "sustainable synthesis of bioactive compounds" – a hot topic in green chemistry forums. The compound's chirality at position 3b presents both challenges and opportunities for asymmetric synthesis methodologies, making it a valuable case study for advanced organic synthesis courses.

From a commercial perspective, 9,19-Cyclolanost-25-ene-3,24-diol,(3b)- has seen rising demand in the research chemicals market, particularly among institutions studying natural product pharmacology. Its price and availability frequently appear in searches related to "high-purity triterpenoid standards" and "reference compounds for LC-MS analysis." Quality control aspects, including HPLC purity and spectroscopic characterization data, are crucial considerations for researchers, reflecting the compound's importance in analytical method development.

In structural biology research, the 9,19-Cyclolanostane skeleton has provided insights into membrane-protein interactions, addressing popular queries about "natural compounds as membrane modulators." The compound's amphipathic nature, resulting from its hydroxyl groups and hydrocarbon framework, makes it particularly interesting for studies on lipid bilayer dynamics and cellular signaling pathways. These applications position it as a valuable tool in biophysical chemistry research.

The stability profile of 9,19-Cyclolanost-25-ene-3,24-diol,(3b)- under various storage conditions is another frequently searched topic, especially regarding its long-term preservation in research settings. Best practices suggest storage in anhydrous conditions at low temperatures to maintain its chemical integrity, with particular attention to protecting its allylic alcohol functionality from oxidation. These handling considerations are crucial for reproducible research outcomes.

Emerging applications in cosmeceutical research have further expanded interest in 9,19-Cyclolanost-25-ene-3,24-diol,(3b)-, particularly regarding its potential skin-barrier enhancement properties. This aligns with current consumer trends toward "plant-derived skincare actives" and scientific interest in triterpenoids as dermatological agents. Preliminary studies suggest possible activity in collagen synthesis modulation, making it a compound to watch in anti-aging research.

From a regulatory standpoint, 9,19-Cyclolanost-25-ene-3,24-diol,(3b)- is generally regarded as safe for research purposes, with no significant toxicity concerns reported at standard laboratory concentrations. However, as with all bioactive compounds, appropriate safety protocols should be followed during handling. This information responds to common search queries about "safety data for research chemicals" and "handling precautions for triterpenoids."

The future research directions for 9,19-Cyclolanost-25-ene-3,24-diol,(3b)- appear promising, with particular emphasis on its structure-activity relationships and potential drug development applications. As the scientific community continues to explore natural product-inspired therapeutics, this compound's unique molecular architecture and biological profile ensure its ongoing relevance in phytochemistry and medicinal research for years to come.